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Compound of Interest

Compound Name:

N-[(3,5-

dichlorophenyl)methyl]cyclopentan

amine

Cat. No.: B13237329

Get Quote

Executive Summary & Immediate Action Plan
N-[(3,5-dichlorophenyl)methyl]cyclopentanamine is a halogenated secondary amine used

primarily as a pharmaceutical intermediate.[1][2] Due to the presence of the 3,5-dichlorophenyl

moiety, this compound and all mixtures containing it must be classified as Halogenated Organic

Waste.[2]

Critical Prohibition: Under no circumstances shall this compound be disposed of via sanitary

sewer systems (sink drains) or mixed with non-halogenated solvent waste streams (e.g., pure

acetone or ethanol waste).[1][3] Improper segregation can lead to regulatory fines (EPA/RCRA)

and the formation of toxic byproducts (dioxins) during downstream incineration.[1]
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Waste Form Classification Container Labeling Disposal Method

Pure Liquid/Solid Hazardous Chemical
"Halogenated Organic

Waste"

High-Temp

Incineration

Reaction Solvent Hazardous Solvent
"Halogenated Solvent

Waste"

Fuel

Blending/Incineration

Aqueous Phase Hazardous Aqueous
"Aqueous Waste

(Toxic/Corrosive)"

Chemical Treatment

Plant

Contaminated Solids Hazardous Debris
"Solid Hazardous

Waste"
Landfill/Incineration

Chemical Profile & Hazard Identification
To ensure scientific integrity in our handling procedures, we must understand the causality of

the hazards based on the molecule's Structure-Activity Relationship (SAR).[1]

Chemical Name: N-[(3,5-dichlorophenyl)methyl]cyclopentanamine[1][2][4]

CAS Number: 1182777-54-3[1][2][3][4]

Molecular Formula: C₁₂H₁₅Cl₂N[1][2][3]

Functional Analysis:

Secondary Amine: Imparts basicity (

).[1][2][3] This makes the compound corrosive to mucous membranes and potentially
incompatible with strong oxidizers or acids.[2]

Dichlorophenyl Group: The presence of two chlorine atoms on the aromatic ring

significantly increases lipophilicity (LogP > 3) and environmental persistence.[1][3] This

halogenation is the primary driver for its "Halogenated Waste" classification.[1][2]

Safety Implications:

Skin/Eye Contact: Likely severe irritant or corrosive.[1][2][5]
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Aquatic Toxicity: High probability of long-term adverse effects in the aquatic environment due

to the chlorinated aromatic ring.[2][3]

Waste Stream Segregation Protocol
The most common compliance failure in laboratories is the cross-contamination of halogenated

and non-halogenated waste. This compound must be segregated into the Halogenated stream.

[2][6]

Why Segregate?
Incineration facilities treat halogenated waste at significantly higher temperatures (>1100°C)

with specific scrubbers to neutralize acidic gases (HCl) and prevent the formation of

Polychlorinated Dibenzo-p-dioxins (PCDDs).[1][2][3] Mixing this compound with non-

halogenated waste bypasses these controls, creating an environmental hazard.[2]

Decision Logic for Waste Segregation
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Waste Generated Containing
N-[(3,5-dichlorophenyl)methyl]cyclopentanamine

Is the waste Liquid or Solid?

Liquid Composition

Liquid

Solid Type

Solid

Organic Solvent Mixture
(>1% Halogen Content)

Dissolved in Organics

Aqueous Solution
(Water > 90%)

Dissolved in Water/Acid

Pure Chemical or
Reaction Residue Contaminated PPE/Glassware

DISPOSE: Red Can / Safety Can
Label: 'HALOGENATED ORGANIC WASTE'

DISPOSE: Blue Poly Drum
Label: 'AQUEOUS WASTE (TOXIC)'

Check pH

Dissolve in solvent first
OR pack as solid

DISPOSE: Hazardous Solid Waste Drum
Label: 'HAZARDOUS DEBRIS'

Click to download full resolution via product page

Figure 1: Decision matrix for segregating N-[(3,5-dichlorophenyl)methyl]cyclopentanamine
waste streams.

Detailed Disposal Procedures
Scenario A: Disposal of Reaction Mixtures (Organic)
Context: You have completed a synthesis in dichloromethane (DCM) or ethyl acetate and have

the crude mixture.[1][3]

Container Selection: Use a High-Density Polyethylene (HDPE) or chemically resistant glass

container.[1][2][3]
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Labeling: Apply a hazardous waste label immediately.[1][2]

Constituents: List the solvent (e.g., "Dichloromethane 95%") and the solute ("N-[(3,5-
dichlorophenyl)methyl]cyclopentanamine 5%").

Hazard Checkboxes: Check "Toxic" and "Irritant".[1][2]

Transfer: Pour the mixture into the designated Halogenated Solvent Waste carboy.

Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the

dichlorophenyl compound renders the entire mixture halogenated for disposal purposes

[1].

Scenario B: Disposal of Excess Pure Solid
Context: You have expired or off-spec pure material.[1][2]

Do Not Trash: Never place in general trash.

Solubilization (Preferred): Dissolve the solid in a minimal amount of a compatible

halogenated solvent (e.g., dichloromethane) and dispose of it as liquid halogenated waste.[1]

This ensures the material is incinerated efficiently.[1][2]

Solid Pack (Alternative): Place the original vial into a wide-mouth HDPE jar labeled "Solid

Hazardous Waste" and fill the void space with an inert absorbent (vermiculite).[1][2]

Scenario C: Aqueous Extraction Waste
Context: You performed an acid/base extraction.[1][2] The amine is likely protonated (salt form)

in the aqueous layer.[1]

pH Check: Measure the pH of the aqueous waste.[2]

Neutralization: If pH < 2 or > 12.5, neutralize to pH 5–9 using dilute sulfuric acid or sodium

bicarbonate.[2] This prevents the waste from being classified as D002 (Corrosive) under

RCRA, though it remains hazardous due to toxicity [2].[1]
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Segregation: Collect in a container labeled "Aqueous Waste - Toxic Organics". Do not mix

with organic solvents.[1][2]

Spill Contingency Protocol
In the event of a spill, rapid containment is necessary to prevent volatilization or surface

contamination.

Evacuate & Ventilate: Clear the immediate area.[1][2] If the spill is >100mL outside a hood,

evacuate the lab.

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[2] If aerosolized,

use an N95 or half-mask respirator with organic vapor cartridges.[1][2]

Containment:

Liquids: Use a spill pillow or vermiculite.[1][2] Do not use paper towels alone, as they

increase surface area for evaporation.[2]

Solids: Cover with a wet paper towel (to prevent dust) and scoop into a waste bag.[1][2][3]

Decontamination: Wipe the surface with a dilute surfactant (soap/water) followed by an

ethanol wipe.[1][2][3] Dispose of all cleanup materials as Solid Hazardous Waste.

Regulatory Compliance (US EPA/RCRA)[1]
While this specific compound is not a "P-listed" or "U-listed" waste by specific name, it falls

under Characteristic Waste guidelines:

Toxicity: Due to the dichlorobenzene moiety, it must be treated as toxic.[2]

Halogenated Solvents (F-List): If mixed with spent methylene chloride or chloroform, the

waste assumes the F001/F002 codes [3].[1][2][3]

Record Keeping: Maintain a log of the approximate mass of N-[(3,5-
dichlorophenyl)methyl]cyclopentanamine disposed of. This is critical for the facility's

"Cradle-to-Grave" tracking and annual hazardous waste reporting.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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